Cas no 22346-43-6 (4-Hydroxy-7-methylamino-2-naphthalenesulfonic acid)

• Product Name: 4-Hydroxy-7-methylamino-2-naphthalenesulfonic acid
• CAS No: 22346-43-6
• MF: C₁₁H₁₁NO₄S
• MW: 253.274341821671
• MDL: MFCD00128846
• CID: 52044
• PubChem ID: 31153
• Update Time: 2025-11-02

4-Hydroxy-7-methylamino-2-naphthalenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-7-(methylamino)naphthalene-2-sulfonic acid
• Methyl J Acid
• 4-Hydroxy-7-Methylamino-2-Naphthalene Sulfonic Acid
• N-Methyl J Acid
• 1-hydroxy-6-N-methylaminonaphthalene-3-sulphonic acid
• 2-(N-methylamino)-5-hydroxynaphthalene-7-sulfonic acid
• 2-methylamino-5-hydroxynaphthalene-7-sulphonic acid
• 4-hydroxy-7-methylaminonaphthalene-2-sulphonic acid
• 6-methylamino-1-hydroxynaphthalene-3-sulphonic
• EINECS 244-924-4
• Kyselina 2-methylamino-5-naftol-7-sulfonova [Czech]
• Kyselina N-methyl-I [Czech]
• N-Methyl I acid
• 1-Hydroxy-6-(methylamino)-3-naphthalenesulfonicacid
• 4-Hydroxy-7-(methylamino)-2-naphthalenesulfonic acid
• 5-Hydroxy-2-(methylamino)-7-naphthalenesulfonic acid
• 6-(Methylamino)-1-hydroxy-3-naphthalenesulfonic acid
• N-MethylJ acid
• 22346-43-6
• FT-0618675
• MFCD00128846
• Kyselina 2-methylamino-5-naftol-7-sulfonova
• BIM-0015620.P001
• Kyselina N-methyl-I
• CBMicro_015600
• 2-NAPHTHALENESULFONIC ACID, 4-HYDROXY-7-(METHYLAMINO)-
• FJR73QHJ2R
• NS00027135
• W-110543
• 1-Hydroxy-6-(methylamino)-3-naphthalenesulfonic acid
• 4-Hydroxy-7-methylamino-2-naphthalenesulfonic acid
• CHEMBL1269251
• 4-hydroxy-7-(methylamino)naphthalene-2-sulfonic acid;4-Hydroxy-7-methylamino-2-naphthalenesulfonic acid
• FT-0618674
• CS-0336362
• SCHEMBL1374756
• 4-Hydroxy-7-methylamino-2-naphthalenesulfonicacid
• BRN 2656883
• DTXSID1066782
• A816126
• 4-Hydroxy-7-(methylamino)naphthalene-2-sulphonic acid
• AS-12540
• 4-hydroxy-7-(methylamino)naphthalene-2-sulfonicacid
• AKOS015900261
• ZCNCWYFISJTFHB-UHFFFAOYSA-N
• DTXCID7036668
• 4-hydroxy-7-methylamino-2-Naphthanlenesulfonicacid

• MDL： MFCD00128846
• Inchi： 1S/C11H11NO4S/c1-12-8-2-3-10-7(4-8)5-9(6-11(10)13)17(14,15)16/h2-6,12-13H,1H3,(H,14,15,16)
• InChI Key： ZCNCWYFISJTFHB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C2C=CC(=CC=2C=1)NC)O)(=O)(=O)O

Computed Properties

• Exact Mass: 253.04100
• Monoisotopic Mass: 253.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 95A^2

Experimental Properties

• Density: 1.542
• Melting Point: >360°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.4790 (estimate)
• PSA: 95.01000
• LogP: 2.98760

4-Hydroxy-7-methylamino-2-naphthalenesulfonic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on 4-Hydroxy-7-methylamino-2-naphthalenesulfonic acid

Comprehensive Guide to 4-Hydroxy-7-methylamino-2-naphthalenesulfonic acid (CAS No. 22346-43-6): Properties, Applications, and Market Insights

4-Hydroxy-7-methylamino-2-naphthalenesulfonic acid (CAS No. 22346-43-6) is a specialized organic compound widely recognized for its unique chemical properties and versatile applications. This naphthalene derivative, featuring both hydroxy and sulfonic acid functional groups, has garnered significant attention in industries ranging from dyes and pigments to advanced material sciences. In this article, we delve into its molecular structure, key characteristics, industrial uses, and emerging trends, addressing common queries such as "What is 4-Hydroxy-7-methylamino-2-naphthalenesulfonic acid used for?" and "How is CAS 22346-43-6 synthesized?".

The molecular formula of 4-Hydroxy-7-methylamino-2-naphthalenesulfonic acid is C₁₁H₁₁NO₄S, with a molecular weight of 253.28 g/mol. Its structure combines a naphthalene backbone with a methylamino group at the 7-position and a sulfonic acid moiety at the 2-position, making it highly soluble in water and polar solvents. This solubility is critical for applications like dye intermediates, where uniform dispersion is essential. Researchers often search for "solubility of CAS 22346-43-6" or "4-Hydroxy-7-methylamino-2-naphthalenesulfonic acid stability," highlighting its relevance in formulation development.

One of the primary applications of 4-Hydroxy-7-methylamino-2-naphthalenesulfonic acid is in the production of azo dyes, where it acts as a coupling agent to create vibrant colors for textiles and inks. Its ability to form stable complexes with metal ions also makes it valuable in analytical chemistry, particularly in spectrophotometric assays. Recent trends show growing interest in "eco-friendly dye alternatives," positioning this compound as a candidate for sustainable dye synthesis due to its biodegradability compared to traditional options.

In the pharmaceutical sector, derivatives of 4-Hydroxy-7-methylamino-2-naphthalenesulfonic acid are explored for their potential bioactivity. While not a drug itself, its structural motifs are leveraged in designing molecules targeting enzymes or receptors. Queries like "biological activity of naphthalenesulfonic acid derivatives" reflect this niche interest. Additionally, its role in material science is gaining traction, with studies investigating its use in conductive polymers or as a dopant for organic semiconductors.

The global market for 4-Hydroxy-7-methylamino-2-naphthalenesulfonic acid is influenced by demand from Asia-Pacific textile hubs and Western specialty chemical industries. Supply chain dynamics, such as the shift toward "localized chemical production," impact its availability. Manufacturers emphasize high-purity grades (≥98%) to meet stringent industry standards, addressing frequent searches like "CAS 22346-43-6 suppliers" or "technical specifications of 4-Hydroxy-7-methylamino-2-naphthalenesulfonic acid."

From an environmental standpoint, 4-Hydroxy-7-methylamino-2-naphthalenesulfonic acid is classified as low-toxicity under standard handling conditions. However, proper disposal protocols are recommended to prevent aquatic contamination. Regulatory compliance, such as REACH registration, ensures its safe use, aligning with searches for "safety data sheet (SDS) for CAS 22346-43-6." Innovations in "green chemistry" are also driving research into cleaner synthesis routes for this compound.

In summary, 4-Hydroxy-7-methylamino-2-naphthalenesulfonic acid (CAS No. 22346-43-6) is a multifaceted compound bridging traditional and cutting-edge applications. Its synergy with trends like sustainability and advanced materials underscores its enduring relevance. For professionals seeking detailed protocols or pricing, keywords like "buy 4-Hydroxy-7-methylamino-2-naphthalenesulfonic acid" or "CAS 22346-43-6 synthesis method" can yield targeted resources.